Cas no 2385924-43-4 (3-(Methoxymethyl)isoxazole-5-sulfonyl chloride)

• Product Name: 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride
• CAS No: 2385924-43-4
• MF: C₅H₆ClNO₄S
• MW: 211.623439311981
• CID: 6787905
• PubChem ID: 165825869
• Update Time: 2025-10-29

3-(Methoxymethyl)isoxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2385924-43-4
• 3-(methoxymethyl)-1,2-oxazole-5-sulfonyl chloride
• EN300-6740587
• 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride
• 3-(methoxymethyl)-1,2-oxazole-5-sulfonylchloride

• Inchi： 1S/C5H6ClNO4S/c1-10-3-4-2-5(11-7-4)12(6,8)9/h2H,3H2,1H3
• InChI Key： UGDYKRFWLBRNCC-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(COC)=NO1)(=O)=O

Computed Properties

• Exact Mass: 210.9706065g/mol
• Monoisotopic Mass: 210.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride

Introduction to 3-(Methoxymethyl)isoxazole-5-sulfonyl Chloride (CAS No. 2385924-43-4)

3-(Methoxymethyl)isoxazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2385924-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole class, a heterocyclic structure known for its broad range of biological activities. The presence of both a sulfonyl chloride and a methoxymethyl functional group makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structure of 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride consists of an isoxazole core, which is a five-membered ring containing an oxygen atom and an azole ring. The sulfonyl chloride group (-SO₂Cl) at the 5-position enhances its reactivity, making it a valuable building block for further chemical modifications. The methoxymethyl group (-OCH₃) introduces additional functionalization possibilities, allowing for the development of more complex molecular architectures.

In recent years, there has been a growing interest in isoxazole derivatives due to their demonstrated efficacy in various therapeutic applications. Research has shown that compounds incorporating the isoxazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The sulfonyl chloride moiety in 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride further expands its potential by facilitating nucleophilic substitution reactions, which are crucial in drug discovery and development.

One of the most compelling aspects of 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride is its role as a key intermediate in the synthesis of novel bioactive compounds. For instance, recent studies have explored its utility in generating derivatives with enhanced binding affinity to biological targets. By leveraging the reactivity of the sulfonyl chloride group, researchers have been able to introduce diverse substituents onto the isoxazole ring, leading to compounds with improved pharmacokinetic profiles and reduced toxicity.

The methoxymethyl group in 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride also plays a critical role in modulating the electronic properties of the molecule. This functionality can influence both the solubility and metabolic stability of derived compounds, making it an attractive feature for medicinal chemists aiming to optimize drug-like properties. Additionally, the presence of both electron-withdrawing and electron-donating groups within the molecule allows for fine-tuning of its interaction with biological receptors.

Recent advancements in computational chemistry have further highlighted the significance of 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride as a scaffold for drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with specific protein targets involved in diseases such as cancer and neurodegeneration. These insights have guided the development of novel therapeutic strategies targeting these conditions.

The synthesis of 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride typically involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl chloride group often necessitates careful handling to prevent unwanted side reactions. However, modern synthetic methodologies have improved efficiency and yield, making it more accessible for industrial-scale production.

In conclusion, 3-(Methoxymethyl)isoxazole-5-sulfonyl chloride (CAS No. 2385924-43-4) represents a promising compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug discovery are vast, ranging from anti-inflammatory agents to anticancer therapeutics. As research continues to uncover new biological activities associated with isoxazole derivatives, compounds like this are poised to play a pivotal role in developing next-generation medications.